N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C12H17N3O4S/c16-5-6-19-9(10-2-1-7-20-10)8-14-12(18)15-4-3-13-11(15)17/h1-2,7,9,16H,3-6,8H2,(H,13,17)(H,14,18)
• InChI Key: MHEKLCKKTZUKQX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)NCC(C2=CC=CS2)OCCO
• Molecular Formula: C12H17N3O4S
• Molecular Weight: 299.35 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide, also known as THIOMAB™, is a small molecule drug conjugate that has shown promising results in preclinical studies for the treatment of cancer.

Scientific Research Applications

Synthesis and Characterization

• Researchers have synthesized a series of compounds related to N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide, focusing on their structural characterization through various spectroscopic techniques. These studies aim at understanding the chemical and physical properties of these compounds for further application in medicinal chemistry and drug design (Spoorthy et al., 2021).

Antimicrobial Activity

• The antimicrobial properties of related compounds have been evaluated against a range of bacterial and fungal pathogens. Such research contributes to the search for new antibacterial and antifungal agents, which are crucial due to the rising antibiotic resistance problem. Compounds exhibiting significant antimicrobial activity could serve as leads for the development of new therapeutic agents (Altundas et al., 2010).

Biochemical Studies

• Biochemical studies have focused on understanding the interaction of these compounds with biological targets, utilizing docking studies to predict their mode of action at the molecular level. This research aids in the identification of potential therapeutic targets and the optimization of compound structures for enhanced biological activity (Desai et al., 2011).

Synthesis of Derivatives for Drug Development

• The synthesis of novel derivatives of this compound and their evaluation for potential therapeutic applications is a key area of research. Such efforts aim to expand the chemical space and identify derivatives with improved pharmacological profiles for further development into drug candidates (Alhameed et al., 2019).